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Compound of Interest

Compound Name: MCC-134

Cat. No.: B1676261

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Measurement Computing MCC-
134, a four-channel thermocouple HAT (Hardware Attached on Top) for Raspberry Pi. It is
designed for researchers, scientists, and drug development professionals who require accurate
and reliable multi-channel temperature logging for their experiments and processes. This
document details the technical specifications, offers a step-by-step experimental protocol for
setting up a temperature monitoring system, and provides visualizations to aid in understanding
the workflow and setup.

Core Technical Specifications

The MCC-134 is a versatile and high-precision instrument suitable for a wide range of scientific
applications, from monitoring cell culture incubators to performing stability testing of
pharmaceutical compounds.[1][2] Its key features include four isolated thermocouple inputs, a
24-bit A/D converter, and support for a variety of thermocouple types.[1][3][4]
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Feature

Specification

Number of Channels

4 isolated thermocouple inputs[1][3][4]

ADC Resolution

24-bit[1][3][4]

Thermocouple Types

J,K,R, S, T, N, E, and B (software selectable
per channel)[1][3]

Update Interval

1 second, minimum[1][3][4]

Cold Junction Compensation

Yes, with three high-resolution sensors[3]

Open Thermocouple Detection

Yes[3]

Raspberry Pi Compatibility

All models with a 40-pin GPIO connector[3]

Software Support

Open-source libraries for C/C++ and Python[1]

Stackability

Up to eight MCC DAQ HATs can be stacked on
a single Raspberry Pi[3]

Experimental Protocols: Multi-Channel Temperature

Monitoring

This section outlines a detailed methodology for setting up and conducting a multi-channel

temperature logging experiment using the MCC-134. This protocol is designed to be adaptable

for various research applications, such as monitoring the temperature stability of laboratory

incubators, refrigerators, or during chemical reactions.

System Assembly

The initial step involves the physical assembly of the data acquisition system.
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Hardware Setup
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Hardware Assembly Workflow

Methodology:

» Prepare the Raspberry Pi: Ensure the Raspberry Pi is powered off. If this is the first time
using the Raspberry Pi, install the Raspberry Pi OS.

e Mount the MCC-134: Carefully align the 40-pin GPIO header on the MCC-134 with the
corresponding pins on the Raspberry Pi and press down firmly to secure it.

e Connect Thermocouples: Connect your chosen thermocouples to the screw terminals on the
MCC-134. Each channel has a high (+) and low (-) terminal. Ensure the polarity is correct.

e Power Up: Connect the power supply to the Raspberry Pi to boot the system.

Software Installation and Configuration

With the hardware assembled, the next step is to install the necessary software to
communicate with the MCC-134.

Methodology:
e Open a Terminal: Access the command line of your Raspberry Pi.

e Install the MCC DAQ HAT Library: Follow the official documentation to download and install
the C/C++ and Python libraries from GitHub. This library provides the necessary functions to
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interact with the MCC-134.

o Enable 12C and SPI Interfaces: Use the raspi-config utility to enable the 12C and SPI
interfaces, which are required for communication with the HAT.

Data Acquisition and Logging

This part of the protocol involves writing a script to read temperature data from the
thermocouples and log it to a file.

Data Acquisition Data Processing & Storage

- Analog Voltage . Digital Data (12C/SPI Raspberry Pi Execute .>©M> Data Log (CSV File)
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Data Flow from Sensor to Storage

Methodology:
o Create a Python Script: Write a Python script using the installed MCC DAQ HAT library to:

Initialize the MCC-134 board.

[e]

o

Configure each thermocouple channel with the correct thermocouple type.

[¢]

Create a loop to read the temperature from each channel at a defined interval (e.g., every
5 seconds).

[¢]

Append the timestamp and temperature readings for each channel to a CSV (Comma
Separated Values) file.

e Run the Script: Execute the Python script from the terminal to begin logging data.

Expanding Channels with Stacked MCC-134s
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For experiments requiring more than four temperature channels, multiple MCC-134 HATs can
be stacked. Up to eight MCC DAQ HATs can be stacked on a single Raspberry Pi, providing a
high-channel-count data logging solution.[3]
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Logical Stacking of MCC-134 HATs

Methodology for Stacked Configuration:

e Set Unigue Addresses: Before stacking, each MCC-134 HAT must be configured with a
unique address using the onboard jumpers.

o Physical Stacking: Stack the MCC-134 HATs on top of each other, ensuring a secure
connection between the headers.

o Modify Data Acquisition Script: In your Python script, you will need to address each MCC-
134 board by its unique address to read data from its respective channels. The MCC DAQ
HAT library provides functions to select and read from specific boards in the stack.

Best Practices for Accurate Measurements
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To ensure the highest quality data, consider the following best practices when using the MCC-
134 in a research environment:

e Minimize Thermal Gradients: The accuracy of thermocouple measurements can be affected
by temperature gradients across the MCC-134 board.[5] It is recommended to allow the
system to warm up for at least 15 minutes before starting critical measurements.

o Reduce Raspberry Pi CPU Load: High CPU load on the Raspberry Pi can generate heat and
affect the cold junction compensation accuracy.[5]

o Ensure Proper Airflow: Good air circulation around the MCC-134 can help to dissipate heat
and improve measurement stability.

e Placement in a Stack: When stacking multiple HATSs, it is advisable to place the MCC-134
furthest from the Raspberry Pi to minimize heat interference from the processor.[5]

By following the protocols and best practices outlined in this guide, researchers, scientists, and
drug development professionals can effectively leverage the MCC-134 for precise and reliable
multi-channel temperature logging in their critical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Researcher's Guide to Multi-Channel Temperature
Logging with the MCC-134]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676261#mcc-134-for-multi-channel-temperature-

logging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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